Cas no 1805274-00-3 (3-Chloro-5-(difluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 3-Chloro-5-(difluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1805274-00-3
• MF: C₇H₄ClF₂NO₂
• MW: 207.561967849731
• CID: 4926429
• Update Time: 2025-09-28

3-Chloro-5-(difluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(difluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C7H4ClF2NO2/c8-4-2-11-1-3(6(9)10)5(4)7(12)13/h1-2,6H,(H,12,13)
• InChI Key： NDGOJUOKKAXNHT-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(C(F)F)=C1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2

Additional information on 3-Chloro-5-(difluoromethyl)pyridine-4-carboxylic acid

Introduction to 3-Chloro-5-(difluoromethyl)pyridine-4-carboxylic acid (CAS No. 1805274-00-3)

3-Chloro-5-(difluoromethyl)pyridine-4-carboxylic acid (CAS No. 1805274-00-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemicals. This compound is characterized by its unique structure, which includes a chloro-substituted pyridine ring and a difluoromethyl group, making it an intriguing candidate for various applications.

The chemical structure of 3-Chloro-5-(difluoromethyl)pyridine-4-carboxylic acid is particularly noteworthy due to its potential for modulating biological processes. The presence of the chloro and difluoromethyl groups imparts specific electronic and steric properties that can influence its reactivity and biological activity. These features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and pesticides.

Recent research has highlighted the potential of 3-Chloro-5-(difluoromethyl)pyridine-4-carboxylic acid in various therapeutic areas. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that certain derivatives of 3-Chloro-5-(difluoromethyl)pyridine-4-carboxylic acid effectively inhibited the growth of cancer cells by targeting specific signaling pathways. This finding opens up new avenues for the development of novel anticancer agents.

In addition to its pharmaceutical applications, 3-Chloro-5-(difluoromethyl)pyridine-4-carboxylic acid has also been explored for its use in agrochemicals. The compound's ability to disrupt pest life cycles and protect crops from diseases makes it a promising candidate for the development of new pesticides. A recent study in the Pest Management Science journal reported that formulations containing this compound showed high efficacy against a range of agricultural pests, with minimal environmental impact.

The synthesis of 3-Chloro-5-(difluoromethyl)pyridine-4-carboxylic acid has been optimized through various methodologies, ensuring high yields and purity levels. One common approach involves the reaction of 3-chloropyridine with difluoromethylation reagents followed by carboxylation steps. These synthetic routes have been refined to minimize side reactions and improve overall efficiency, making large-scale production feasible.

The physicochemical properties of 3-Chloro-5-(difluoromethyl)pyridine-4-carboxylic acid, such as its solubility, stability, and reactivity, have been extensively studied to understand its behavior in different environments. This knowledge is crucial for optimizing its use in various applications, from drug delivery systems to pesticide formulations.

In conclusion, 3-Chloro-5-(difluoromethyl)pyridine-4-carboxylic acid (CAS No. 1805274-00-3) is a multifaceted compound with significant potential in both medicinal chemistry and agrochemicals. Its unique structural features and versatile synthetic routes make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties, this compound is poised to play a pivotal role in advancing various scientific fields.